Cas no 1804244-01-6 (3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid)

• Product Name: 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid
• CAS No: 1804244-01-6
• MF: C₁₂H₁₃NO₇
• MW: 283.234123945236
• CID: 4939361
• Update Time: 2025-10-16

3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid

• Inchi： 1S/C12H13NO7/c1-20-10(14)3-2-7-4-8(11(15)12(16)17)6-9(5-7)13(18)19/h4-6,11,15H,2-3H2,1H3,(H,16,17)
• InChI Key： REOLPZVDONBGRM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC(=CC(=C1)CCC(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.06920175 g/mol
• Monoisotopic Mass: 283.06920175 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 283.23
• XLogP3: 0.7
• Topological Polar Surface Area: 130

Additional information on 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid

Introduction to 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic Acid (CAS No. 1804244-01-6)

3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid (CAS No. 1804244-01-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by its aromatic ring system, substituted with a nitro group and a methoxy-oxopropyl moiety, which imparts distinct chemical and biological properties.

The synthesis of 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid involves a series of well-defined chemical reactions, including the nitration of mandelic acid and subsequent derivatization to introduce the methoxy-oxopropyl group. These synthetic pathways are crucial for understanding the compound's stability, reactivity, and potential applications in various scientific and industrial contexts.

In recent years, the study of 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid has been enriched by advancements in computational chemistry and molecular modeling. These tools have provided valuable insights into the compound's electronic structure, conformational flexibility, and interactions with biological targets. For instance, molecular dynamics simulations have revealed that the nitro group and the methoxy-oxopropyl substituents play critical roles in modulating the compound's binding affinity to specific proteins and enzymes.

The biological activity of 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid has been extensively investigated in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid has demonstrated selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action of 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid is believed to involve multiple pathways. One proposed mechanism is the induction of apoptosis through the modulation of mitochondrial function and the activation of caspase cascades. Another potential mechanism is the inhibition of angiogenesis, which is crucial for tumor growth and metastasis. These findings suggest that 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid could be a promising lead compound for the development of novel therapeutic agents.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully elucidate the pharmacokinetics, pharmacodynamics, and long-term safety profile of this compound.

In addition to its therapeutic potential, 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid has also been explored for its use as a research tool in biochemical assays and cell-based models. Its ability to selectively modulate specific biological pathways makes it a valuable probe for investigating disease mechanisms and validating therapeutic targets.

The environmental impact of 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid is another area of active research. Studies have shown that this compound is biodegradable under certain conditions, which is an important consideration for its industrial-scale production and application. Efforts are ongoing to optimize synthetic routes that minimize environmental footprint while maintaining high yields and purity.

In conclusion, 3-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid (CAS No. 1804244-01-6) represents a promising molecule with diverse applications in medicinal chemistry, pharmaceutical development, and biochemical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and potential commercialization. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the broader understanding of chemical biology and drug discovery.